![molecular formula C17H25NO B8612760 N-Benzyl-6-[(but-3-yn-1-yl)oxy]hexan-1-amine CAS No. 102295-04-5](/img/structure/B8612760.png)
N-Benzyl-6-[(but-3-yn-1-yl)oxy]hexan-1-amine
Cat. No. B8612760
M. Wt: 259.4 g/mol
InChI Key: QIQDCZAWYRKEIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:1]([CH2:2][C:3]#[CH:4])[O:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][Br:12].[NH2:13][CH2:14][c:15]1[cH:16][cH:17][cH:18][cH:19][cH:20]1>>[CH2:1]([CH2:2][C:3]#[CH:4])[O:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][NH:13][CH2:14][c:15]1[cH:16][cH:17][cH:18][cH:19][cH:20]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#CCCOCCCCCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C#CCCOCCCCCCNCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
